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Compound of Interest

Compound Name: Rhodinyl acetate

Cat. No.: B085566

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed methodologies for the enantioselective synthesis of rhodinyl
acetate, a valuable chiral fragrance and flavor compound. The primary focus is on enzymatic
kinetic resolution of the precursor alcohol, rhodinol, which allows for the separation of its
enantiomers. Both classical kinetic resolution and dynamic kinetic resolution strategies are
presented, offering pathways to high enantiomeric purity.

Introduction

Rhodinyl acetate, the acetate ester of rhodinol (3,7-dimethyloct-7-en-1-ol), possesses a
characteristic rosy scent. The stereochemistry at the C3 position significantly influences its
olfactory properties. Enantiomerically pure rhodinyl acetate is therefore of great interest for
applications in perfumery, cosmetics, and as a chiral building block in organic synthesis.
Enzymatic kinetic resolution offers a green and highly selective method for obtaining
enantiomerically enriched rhodinyl acetate.

Method 1: Lipase-Catalyzed Kinetic Resolution of
Racemic Rhodinol

Kinetic resolution is a process in which one enantiomer of a racemic mixture reacts faster than
the other with a chiral catalyst or reagent, allowing for the separation of the unreacted
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enantiomer and the product of the faster-reacting enantiomer. In this case, a lipase enzyme
selectively acylates one enantiomer of racemic rhodinol.

Workflow for Enzymatic Kinetic Resolution
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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